![molecular formula C19H15N3O2S B2966640 1-(benzo[d]thiazol-2-yl)azetidin-3-yl 1H-indole-3-carboxylate CAS No. 1396853-08-9](/img/structure/B2966640.png)
1-(benzo[d]thiazol-2-yl)azetidin-3-yl 1H-indole-3-carboxylate
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Description
1-(benzo[d]thiazol-2-yl)azetidin-3-yl 1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C19H15N3O2S and its molecular weight is 349.41. The purity is usually 95%.
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Scientific Research Applications
Antidiabetic and Renoprotective Activities
Compounds related to 1-(benzo[d]thiazol-2-yl)azetidin-3-yl 1H-indole-3-carboxylate have shown promising results in antidiabetic and renoprotective applications. A study synthesized a series of benzazole, thiazolidinone, and azetidin-2-one derivatives, with some exhibiting significant antihyperglycemic and renoprotective activities (Abeed, Youssef, & Hegazy, 2017).
Antimicrobial Properties
Novel derivatives of benzothiazole, including azetidin-2-ones, have been synthesized and evaluated for their antimicrobial properties against various bacterial and fungal strains, showing moderate to good inhibition (Gilani et al., 2016).
Pharmacological Evaluation
Nitrogen and sulfur-containing heterocyclic compounds, including azetidin-2-ones, have been synthesized and screened for their antibacterial and antifungal activities. These compounds have been found to be effective against several bacterial strains, including Staphylococcus aureus and Escherichia coli, and the fungus Candida albicans (Mistry & Desai, 2006).
Antimicrobial Activities of β-Lactam Hybrids
Benzothiazole-substituted β-lactam hybrids have been synthesized and evaluated for their antimicrobial activities against various bacterial strains, showing moderate effectiveness. Additionally, these compounds have potential as medicines due to their hemolytic activity and mammalian cell toxicity profiles (Alborz et al., 2018).
Synthesis as Building Blocks in Drug Discovery
Methyl hydroxy-substituted 2-aminobenzo[d]thiazole-6-carboxylates have been synthesized, offering possibilities for substitution at different positions on the molecule. These compounds serve as building blocks for drug discovery, highlighting the versatility of benzo[d]thiazole in synthetic and medicinal chemistry (Durcik et al., 2020).
Antibacterial Screening of Spiro-indoloazetidin-2-ones/thiazolidin-4-ones
N-[Coumarin-6-yl] spiro-indoloazetidin-2-ones/thiazolidin-4-ones have been synthesized and screened for their antibacterial activities against both Gram-positive and Gram-negative bacteria, exhibiting significant antibacterial activities (Mulwad & Mir, 2008).
Properties
IUPAC Name |
[1-(1,3-benzothiazol-2-yl)azetidin-3-yl] 1H-indole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2S/c23-18(14-9-20-15-6-2-1-5-13(14)15)24-12-10-22(11-12)19-21-16-7-3-4-8-17(16)25-19/h1-9,12,20H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLGQQUVHZZKQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC3=CC=CC=C3S2)OC(=O)C4=CNC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.